2,6-Dimethylpyrimidine-4-carbonitrile
Overview
Description
2,6-Dimethylpyrimidine-4-carbonitrile, also known as DMPN, is a heterocyclic organic compound with the molecular formula C7H7N3 . It has a molecular weight of 133.15 g/mol.
Synthesis Analysis
The synthesis of 2,6-Dimethylpyrimidine-4-carbonitrile and its derivatives often involves a three-component reaction . The reactivity of the cyano group in the 4-position of 2,6-dimethylpyrimidine-4-carbonitrile has been examined, and it behaves like ordinary nitriles in forming 4-acetyl compound with methylmagnesium bromide, 4-carboxylic acid ester with dehydrated alcohol and hydrogen chloride, and 4-acid amide with alkaline hydrogen peroxide .Molecular Structure Analysis
The molecular structure of 2,6-Dimethylpyrimidine-4-carbonitrile is analyzed using single-crystal X-Ray diffraction (SXRD) which provides knowledge about the structure and morphology of the compound .Chemical Reactions Analysis
The reactivity of the cyano group in the 4-position of 2,6-dimethylpyrimidine-4-carbonitrile has been examined. This compound behaves like ordinary nitriles in forming 4-acetyl compound with methylmagnesium bromide, 4-carboxylic acid ester with dehydrated alcohol and hydrogen chloride, and 4-acid amide with alkaline hydrogen peroxide .Scientific Research Applications
Reactivity with Methylmagnesium Bromide
This compound can react with methylmagnesium bromide to form a 4-acetyl compound . This reaction is typical of nitriles and can be useful in various organic synthesis processes .
Formation of Carboxylic Acid Ester
When reacted with dehydrated alcohol and hydrogen chloride, 2,6-Dimethylpyrimidine-4-carbonitrile forms a 4-carboxylic acid ester . This ester can be used in further chemical synthesis and has potential applications in pharmaceuticals .
Conversion to Acid Amide
With alkaline hydrogen peroxide, it can be converted into a 4-acid amide . Acid amides have various applications, including the production of polymers and as intermediates in organic synthesis .
Future Directions
The optimization of 2-amino-4,6-disubstituted-pyrimidine derivatives, which are structurally similar to 2,6-Dimethylpyrimidine-4-carbonitrile, has been documented. These compounds have been studied as potent and selective A1 antagonists, indicating potential future directions for the study and application of 2,6-Dimethylpyrimidine-4-carbonitrile .
properties
IUPAC Name |
2,6-dimethylpyrimidine-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3/c1-5-3-7(4-8)10-6(2)9-5/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWWJHIUHWKKTQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50494692 |
Source
|
| Record name | 2,6-Dimethylpyrimidine-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50494692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dimethylpyrimidine-4-carbonitrile | |
CAS RN |
64571-35-3 |
Source
|
| Record name | 4-Pyrimidinecarbonitrile, 2,6-dimethyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=64571-35-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Dimethylpyrimidine-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50494692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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